3-(4-Acetoxyphenyl)-2-oxopropanal

• IUPAC Name: [4-(2,3-dioxopropyl)phenyl] acetate
• InChI: InChI=1S/C11H10O4/c1-8(13)15-11-4-2-9(3-5-11)6-10(14)7-12/h2-5,7H,6H2,1H3
• InChI Key: WTTNJGRXXQNHFV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=CC=C(C=C1)CC(=O)C=O
• Molecular Formula: C11H10O4
• DSSTOX Substance ID: DTXSID40376296
• Molecular Weight: 206.19 g/mol
• CAS RN: 56071-70-6

Description

3-(4-Acetoxyphenyl)-2-oxopropanal, also known as APAP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug development and biomedical research. APAP is a versatile molecule that can be synthesized using various methods and has a wide range of biochemical and physiological effects.

Mechanism Of Action

3-(4-Acetoxyphenyl)-2-oxopropanal is a reactive molecule that can undergo nucleophilic addition reactions with various biological molecules, including proteins, nucleic acids, and lipids. The mechanism of action of 3-(4-Acetoxyphenyl)-2-oxopropanal is complex and involves the formation of adducts with cellular macromolecules, leading to changes in their structure and function. 3-(4-Acetoxyphenyl)-2-oxopropanal has been shown to affect several cellular processes, including protein synthesis, gene expression, and cell signaling.
Biochemical and Physiological Effects:
3-(4-Acetoxyphenyl)-2-oxopropanal has a wide range of biochemical and physiological effects. It has been shown to induce oxidative stress and inflammation in cells, leading to cell death and tissue damage. 3-(4-Acetoxyphenyl)-2-oxopropanal has also been shown to affect mitochondrial function, leading to changes in energy metabolism and cell survival. In addition, 3-(4-Acetoxyphenyl)-2-oxopropanal has been shown to affect the immune system, leading to changes in cytokine production and immune cell function.

Advantages And Limitations For Lab Experiments

3-(4-Acetoxyphenyl)-2-oxopropanal is a versatile molecule that has several advantages for laboratory experiments. It is readily available and can be synthesized using simple methods. 3-(4-Acetoxyphenyl)-2-oxopropanal is also stable and can be stored for long periods without degradation. However, 3-(4-Acetoxyphenyl)-2-oxopropanal has several limitations for laboratory experiments. It is a reactive molecule that can form adducts with various biological molecules, leading to non-specific effects. 3-(4-Acetoxyphenyl)-2-oxopropanal can also induce toxicity in cells, leading to cell death and tissue damage.

Future Directions

There are several future directions for 3-(4-Acetoxyphenyl)-2-oxopropanal research. One area of focus is the development of novel 3-(4-Acetoxyphenyl)-2-oxopropanal derivatives with improved therapeutic properties. 3-(4-Acetoxyphenyl)-2-oxopropanal derivatives with anti-inflammatory, anti-cancer, and anti-viral properties are promising candidates for drug development. Another area of focus is the development of new biochemical assays that utilize 3-(4-Acetoxyphenyl)-2-oxopropanal as a reagent for measuring enzyme activity and protein-protein interactions. Finally, the use of 3-(4-Acetoxyphenyl)-2-oxopropanal in biomedical research to study cellular processes and disease mechanisms is an area of active investigation.

Scientific Research Applications

3-(4-Acetoxyphenyl)-2-oxopropanal has a wide range of potential applications in scientific research. It has been used as a starting material for the synthesis of novel compounds with potential therapeutic applications. 3-(4-Acetoxyphenyl)-2-oxopropanal derivatives have been shown to have anti-inflammatory, anti-cancer, and anti-viral properties, making them promising candidates for drug development. 3-(4-Acetoxyphenyl)-2-oxopropanal has also been used as a reagent in biochemical assays to measure enzyme activity and protein-protein interactions.